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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of magnesium chlorate, focusing on

its chemical identifiers, physical and chemical properties, synthesis, and analytical methods.

This document is intended to serve as a valuable resource for professionals in research,

science, and drug development who may work with or encounter this compound.

Chemical Identifiers and Physical Properties
Magnesium chlorate, an inorganic salt, is a powerful oxidizing agent. It is most commonly

found in its hydrated forms. Below is a summary of its key identifiers and physical and chemical

properties.

Table 1: Identifiers for Magnesium Chlorate
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Identifier
Anhydrous
Magnesium
Chlorate

Magnesium
Chlorate Dihydrate

Magnesium
Chlorate
Hexahydrate

CAS Number 10326-21-3[1] 36355-97-2 7791-19-7

PubChem CID 25155[1] 71437298 146100

EC Number 233-711-1[1] - -

UN Number 2723[1] 2723 2723

Chemical Formula Mg(ClO₃)₂[1] Mg(ClO₃)₂·2H₂O Mg(ClO₃)₂·6H₂O

Molecular Weight 191.21 g/mol [1] 227.24 g/mol 299.30 g/mol

InChIKey
NNNSKJSUQWKSAM

-UHFFFAOYSA-L

YTXOASNCVSJHNM-

UHFFFAOYSA-L

XKPLAISKKLSAQQ-

UHFFFAOYSA-L

UNII M536P01U3N[1] - -

DSSTox Substance ID DTXSID30890653[1] - DTXSID30999110

Table 2: Physical and Chemical Properties of
Magnesium Chlorate

Property Value

Appearance White deliquescent crystals or powder[2]

Solubility Soluble in water and alcohol

Melting Point
Approximately 35 °C (decomposes on further

heating)

Boiling Point Decomposes at 120 °C

Density 2.889 g/cm³ (anhydrous)

Hazards
Strong oxidizer, fire risk in contact with organic

materials[2]

Experimental Protocols
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Synthesis of Magnesium Chlorate Hydrates
A common laboratory-scale synthesis of magnesium chlorate hydrates involves a metathesis

reaction between barium chlorate and magnesium sulfate. This method relies on the

precipitation of insoluble barium sulfate, leaving the desired magnesium chlorate in the

aqueous solution.

Materials:

Barium chlorate monohydrate (Ba(ClO₃)₂·H₂O)

Magnesium sulfate heptahydrate (MgSO₄·7H₂O)

Distilled water

Ethanol

Procedure:

Solution Preparation: Prepare two separate aqueous solutions. Dissolve 1.0 mmol of barium

chlorate monohydrate in 20 mL of distilled water. In a separate beaker, dissolve 1.0 mmol of

magnesium sulfate heptahydrate in 20 mL of distilled water.

Reaction: Slowly add the magnesium sulfate solution to the barium chlorate solution while

constantly stirring. A white precipitate of barium sulfate will form.

Separation: After allowing the reaction to proceed for three hours, centrifuge the mixture for

30 minutes at 5000 rpm to pellet the barium sulfate precipitate.

Isolation: Carefully decant the supernatant containing the dissolved magnesium chlorate
and transfer it to a rotary evaporator to concentrate the solution.

Crystallization:

For Magnesium Chlorate Hexahydrate: Recrystallize the concentrated solution from an

aqueous solution by slow evaporation at room temperature.
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For Magnesium Chlorate Dihydrate: Recrystallize the concentrated solution from

absolute ethanol by slow evaporation at room temperature.

Workflow for the Synthesis of Magnesium Chlorate Hydrates

Caption: Workflow for the synthesis of magnesium chlorate hydrates.

Analytical Methods for Chlorate Determination
The determination of chlorate ions in various matrices is crucial for quality control and safety

assessment. Ion chromatography is a widely used and effective technique for this purpose.

Principle of Ion Chromatography (IC):

Ion chromatography separates ions and polar molecules based on their affinity to an ion

exchanger. The sample is introduced into a stream of eluent, which passes through a

chromatographic column packed with a stationary phase. The separated ions are then

detected, typically by conductivity.

General Protocol for Chlorate Analysis by IC:

Sample Preparation: The preparation method will vary depending on the sample matrix. For

solid samples, dissolution in deionized water followed by filtration is a common approach.

Instrumentation: An ion chromatograph equipped with a suitable anion-exchange column

(e.g., Dionex IonPac AS19) and a suppressed conductivity detector is used.

Eluent: A potassium hydroxide (KOH) gradient is often employed as the eluent.

Calibration: A series of standard solutions of known chlorate concentrations are prepared

and analyzed to generate a calibration curve.

Analysis: The prepared sample is injected into the ion chromatograph, and the resulting

chromatogram is recorded. The retention time of the peak corresponding to chlorate is used

for identification, and the peak area is used for quantification against the calibration curve.

Chemical Reactions
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Decomposition of Magnesium Chlorate
Upon heating, magnesium chlorate undergoes thermal decomposition to produce magnesium

chloride and oxygen gas. This reaction is characteristic of metal chlorates.

Balanced Chemical Equation:

Mg(ClO₃)₂(s) → MgCl₂(s) + 3O₂(g)

Decomposition Reaction of Magnesium Chlorate

Caption: Thermal decomposition of magnesium chlorate.

Applications and Relevance in Research and
Development
While direct applications of magnesium chlorate in drug development are not prominent, its

constituent ions and related compounds have relevance in the pharmaceutical and research

sectors.

Laboratory Reagent: Due to its strong oxidizing properties, magnesium chlorate can be

used as an oxidizing agent in chemical synthesis. It is also a very effective drying agent

(desiccant), although its use for this purpose has declined due to the potential hazards

associated with perchlorates.

Source of Magnesium Ions: In a research context, magnesium chlorate can serve as a

soluble source of magnesium ions for various studies. Magnesium is a biologically important

element, and its salts are used in various pharmaceutical preparations. Magnesium chloride,

a related compound, is used in injectable solutions for treating magnesium deficiency, in oral

supplements, and in oral rehydration therapies.[3]

Analytical Chemistry: The analytical methods developed for chlorate are relevant in

assessing the purity of substances and in environmental monitoring, which are important

aspects of drug development and manufacturing.

Safety and Handling
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Magnesium chlorate is a strong oxidizing agent and should be handled with care.

Fire and Explosion Hazard: It poses a significant fire and explosion risk when in contact with

organic materials, reducing agents, or upon heating.[2]

Irritant: It may be irritating to the skin, eyes, and mucous membranes.[2]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials.

This guide provides foundational technical information on magnesium chlorate. For specific

applications, researchers should consult detailed safety data sheets and relevant scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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